Cas no 1215927-96-0 (2-2-(Methoxymethyl)-1,3-thiazol-4-ylacetic Acid)

• Product Name: 2-2-(Methoxymethyl)-1,3-thiazol-4-ylacetic Acid
• CAS No: 1215927-96-0
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• CID: 4578355
• Update Time: 2025-10-29

2-2-(Methoxymethyl)-1,3-thiazol-4-ylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-2-(Methoxymethyl)-1,3-thiazol-4-ylacetic Acid

• Inchi： 1S/C7H9NO3S/c1-11-3-6-8-5(4-12-6)2-7(9)10/h4H,2-3H2,1H3,(H,9,10)
• InChI Key： URSIKUCWMDRHPN-UHFFFAOYSA-N
• SMILES： S1C=C(CC(O)=O)N=C1COC

Additional information on 2-2-(Methoxymethyl)-1,3-thiazol-4-ylacetic Acid

Introduction to 2-(2-(Methoxymethyl)-1,3-thiazol-4-yl)acetic Acid (CAS No. 1215927-96-0)

2-(2-(Methoxymethyl)-1,3-thiazol-4-yl)acetic Acid (CAS No. 1215927-96-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole and methoxymethyl functionalities, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 2-(2-(Methoxymethyl)-1,3-thiazol-4-yl)acetic Acid consists of a thiazole ring attached to an acetic acid moiety via a methoxymethyl group. The thiazole ring is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The methoxymethyl group adds further complexity and potential for modulation of these activities.

Recent studies have highlighted the potential of 2-(2-(Methoxymethyl)-1,3-thiazol-4-yl)acetic Acid in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-(2-(Methoxymethyl)-1,3-thiazol-4-yl)acetic Acid has shown significant anticancer activity. Research conducted at the National Cancer Institute revealed that this compound can effectively inhibit the growth of various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, making it a potential lead compound for further drug development.

The pharmacokinetic properties of 2-(2-(Methoxymethyl)-1,3-thiazol-4-yl)acetic Acid have also been extensively studied. It has been found to have good oral bioavailability and favorable metabolic stability, which are crucial factors for its potential use as an oral therapeutic agent. These properties enhance its suitability for long-term treatment regimens and improve patient compliance.

Safety and toxicity profiles are critical considerations in drug development. Preclinical studies have shown that 2-(2-(Methoxymethyl)-1,3-thiazol-4-yl)acetic Acid has a favorable safety profile with minimal toxicity at therapeutic doses. This is supported by in vitro and in vivo studies that have not reported significant adverse effects on major organs or systems.

The synthesis of 2-(2-(Methoxymethyl)-1,3-thiazol-4-yl)acetic Acid has been optimized to ensure high yields and purity. Various synthetic routes have been explored, including the reaction of 4-bromothiazole with methyl glycolate followed by methylation and subsequent hydrolysis to obtain the final product. These methods provide scalable and cost-effective processes for large-scale production.

In conclusion, 2-(2-(Methoxymethyl)-1,3-thiazol-4-yl)acetic Acid (CAS No. 1215927-96-0) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory and anticancer therapies make it an exciting area of research for medicinal chemists and pharmaceutical scientists. Ongoing studies are expected to further elucidate its mechanisms of action and optimize its therapeutic potential.